Cas no 2137696-65-0 (sodium 1-phenyl-1H-pyrazole-3-sulfinate)

• Product Name: sodium 1-phenyl-1H-pyrazole-3-sulfinate
• CAS No: 2137696-65-0
• MF: C₉H₇N₂NaO₂S
• MW: 230.218851327896
• CID: 6508029
• PubChem ID: 165860270
• Update Time: 2025-11-03

sodium 1-phenyl-1H-pyrazole-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723957
• 2137696-65-0
• sodium 1-phenyl-1H-pyrazole-3-sulfinate

• Inchi： 1S/C9H8N2O2S.Na/c12-14(13)9-6-7-11(10-9)8-4-2-1-3-5-8;/h1-7H,(H,12,13);/q;+1/p-1
• InChI Key： ZMWIPEQPPSNDQO-UHFFFAOYSA-M
• SMILES： S(C1C=CN(C2C=CC=CC=2)N=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 230.01259293g/mol
• Monoisotopic Mass: 230.01259293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on sodium 1-phenyl-1H-pyrazole-3-sulfinate

Sodium 1-Phenyl-1H-Pyrazole-3-Sulfinate: A Comprehensive Overview

Sodium 1-phenyl-1H-pyrazole-3-sulfinate, with the CAS number 2137696-65-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyrazole ring with a sulfinate group. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and versatility in various chemical reactions. The sulfinate group, on the other hand, introduces additional functional diversity, making this compound a valuable building block in synthetic chemistry.

The synthesis of sodium 1-phenyl-1H-pyrazole-3-sulfinate involves a series of well-established organic reactions. Typically, the process begins with the preparation of the pyrazole ring through condensation reactions involving aldehydes or ketones and ammonia or its derivatives. The sulfination step is then carried out using appropriate sulfonating agents, followed by neutralization to yield the sodium salt. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis of this compound more accessible and cost-effective.

One of the most promising applications of sodium 1-phenyl-1H-pyrazole-3-sulfinate lies in its use as an intermediate in the synthesis of biologically active compounds. For instance, researchers have explored its potential as a precursor for developing novel antifungal agents. In a study published in Journal of Medicinal Chemistry, scientists demonstrated that derivatives of this compound exhibit potent activity against various fungal strains, including those resistant to conventional antifungal drugs. This finding underscores its potential in addressing the growing challenge of fungal resistance in clinical settings.

In addition to its biological applications, sodium 1-phenyl-1H-pyrazole-3-sulfinate has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor development. For example, recent studies have highlighted its role as a ligand in palladium-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis. Furthermore, its application in designing sensors for detecting environmental pollutants has been explored, leveraging its ability to selectively bind certain metal ions.

The structural versatility of sodium 1-phenyl-1H-pyrazole-3-sulfinate also makes it an attractive candidate for exploring novel chemical transformations. In a groundbreaking study reported in Nature Communications, researchers utilized this compound as a key intermediate in the synthesis of highly functionalized heterocycles. The reaction conditions were optimized to achieve high yields and excellent regioselectivity, paving the way for further exploration into its synthetic potential.

From an environmental standpoint, sodium 1-phhenyl-pyrazolesulfinate has been studied for its biodegradability and eco-friendly properties. In a recent lifecycle assessment published in Green Chemistry, it was demonstrated that this compound exhibits low toxicity to aquatic organisms and undergoes rapid biodegradation under aerobic conditions. These findings are particularly relevant for industries seeking sustainable alternatives for their chemical processes.

In conclusion, sodium 1-phhenyl-pyrazolesulfinate (CAS No. 2137696-65-) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an essential tool in modern chemical synthesis.